2-(1,5-dimethyl-1H-indazol-3-yl)benzamide

• IUPAC Name: 2-(1,5-dimethylindazol-3-yl)benzamide
• InChI: InChI=1S/C16H15N3O/c1-10-7-8-14-13(9-10)15(18-19(14)2)11-5-3-4-6-12(11)16(17)20/h3-9H,1-2H3,(H2,17,20)
• InChI Key: WHKCMVGONNYTHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(N=C2C3=CC=CC=C3C(=O)N)C
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

Synthesis Analysis

The synthesis of 2-(1,5-Dimethyl-1H-indazol-3-yl)benzamide and its derivatives involves complex chemical reactions. For example, the synthesis of related compounds such as 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide and 2-chloro-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide has been reported. These compounds are synthesized in good yields and characterized spectroscopically, indicating the complexity and precision required in synthesizing such compounds (Saeed et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-(1,5-Dimethyl-1H-indazol-3-yl)benzamide has been analyzed using techniques like X-ray crystallography. For instance, the study of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl] benzamide provides insights into the crystalline structure stabilized by various hydrogen bonds and π-π interactions (Sharma et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving 2-(1,5-Dimethyl-1H-indazol-3-yl)benzamide and its analogs are diverse. For example, the reaction of N-(1,2,4-triazol-5-yl)benzamidine and its hydrochloride revealed interesting structural properties and intermolecular hydrogen bonds, highlighting the complexity of the chemical reactions and properties of such compounds (Kurella et al., 1992).

Physical Properties Analysis

The physical properties of these compounds are influenced by their molecular structures. Studies on compounds like 2,6-Dimthyl-N-(5-mthyl-3-isoxazolyl)benzamide have shown how intramolecular hydrogen bonds and the planarity of the molecule affect its physical properties (Rodier et al., 1993).

Chemical Properties Analysis

The chemical properties of 2-(1,5-Dimethyl-1H-indazol-3-yl)benzamide derivatives are varied and complex. For instance, the synthesis and activity of benzamide nonsteroidal anti-inflammatory drugs based on thiazole and thiazoline derivatives provide insights into the chemical properties and potential applications of these compounds (Lynch et al., 2006).